Cas no 61511-71-5 (N-butyl-4-chloro-2-nitroaniline)

N-butyl-4-chloro-2-nitroaniline structure
61511-71-5 structure
Product Name:N-butyl-4-chloro-2-nitroaniline
CAS No:61511-71-5
MF:C10H13ClN2O2
MW:228.675421476364
CID:476772
PubChem ID:12343898
Update Time:2025-04-19

N-butyl-4-chloro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-butyl-4-chloro-2-nitro-
    • N-butyl-4-chloro-2-nitroaniline
    • CS-0287225
    • AKOS005209149
    • EN300-164355
    • 61511-71-5
    • DTXSID30492499
    • Inchi: 1S/C10H13ClN2O2/c1-2-3-6-12-9-5-4-8(11)7-10(9)13(14)15/h4-5,7,12H,2-3,6H2,1H3
    • InChI Key: UURLLDYIBDPBBH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])NCCCC

Computed Properties

  • Exact Mass: 228.06669
  • Monoisotopic Mass: 228.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17

N-butyl-4-chloro-2-nitroaniline Pricemore >>

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